1-(2-FLUOROPHENYL)-4-{4-[(PIPERIDIN-1-YL)METHYL]BENZOYL}PIPERAZINE

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-[4-(piperidin-1-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C23H28FN3O/c24-21-6-2-3-7-22(21)26-14-16-27(17-15-26)23(28)20-10-8-19(9-11-20)18-25-12-4-1-5-13-25/h2-3,6-11H,1,4-5,12-18H2
• InChI Key: ZKDPBOHVZMSFQU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CC=C(C=C2)C(=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C23H28FN3O
• Molecular Weight: 381.5 g/mol

Description

1-(2-Fluorophenyl)-4-{4-[(Piperidin-1-yl)methyl]benzoyl}piperazine is a complex organic compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their wide range of biological and pharmaceutical activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Fluorophenyl)-4-{4-[(Piperidin-1-yl)methyl]benzoyl}piperazine typically involves multiple steps, including the formation of the piperazine ring and subsequent functionalization. One common method involves the cyclization of 1,2-diamine derivatives with sulfonium salts . The reaction between (S,S)-N,N’-bisnosyl diamine and diphenylvinylsulfonium triflate in the presence of DBU leads to protected piperazines, which can then be deprotected and further functionalized .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as parallel solid-phase synthesis and photocatalytic synthesis have been explored for the efficient production of piperazine derivatives .

Chemical Reactions Analysis

Types of Reactions

1-(2-Fluorophenyl)-4-{4-[(Piperidin-1-yl)methyl]benzoyl}piperazine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., halogens). Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

1-(2-Fluorophenyl)-4-{4-[(Piperidin-1-yl)methyl]benzoyl}piperazine has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs targeting specific biological pathways.

Industry: Utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 1-(2-Fluorophenyl)-4-{4-[(Piperidin-1-yl)methyl]benzoyl}piperazine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

1-(4-Fluorobenzyl)piperazine: Similar in structure but with a different substitution pattern on the piperazine ring.

1-(2-Fluorophenyl)piperazine: Shares the fluorophenyl group but lacks the benzoyl and piperidinylmethyl groups.

Uniqueness

1-(2-Fluorophenyl)-4-{4-[(Piperidin-1-yl)methyl]benzoyl}piperazine is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various scientific research applications.